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Compound of Interest

Compound Name: 3-Cyclopentylaniline

Cat. No.: B8758966

3-Cyclopentylaniline: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of 3-Cyclopentylaniline,
a substituted aniline of interest in organic synthesis and medicinal chemistry. This document
outlines its chemical identity, key physicochemical properties, and foundational information
relevant to its application in research and development.

Chemical Structure and IUPAC Name

3-Cyclopentylaniline is an aromatic amine characterized by a cyclopentyl group attached to
the meta-position of an aniline ring.

Chemical Structure:
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IUPAC Name: 3-cyclopentylaniline[1]

Physicochemical and Spectroscopic Data

Limited experimental data for 3-Cyclopentylaniline is available in the public domain. The
following table summarizes key computed and inferred properties.

Property Value Source
Molecular Formula C11H15N [1]
Molecular Weight 161.24 g/mol [1]
CAS Number 94838-67-2 [1]
Boiling Point >250 °C (inferred) [2]

B Low in water, high in organic
Solubility _ (2]
solvents (inferred)

, C1CCC(C1)C2=CC(=CC=C2)
Canonical SMILES N [1]

GKOAOTLECSFQKC-
InChl Key [1]
UHFFFAOYSA-N

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Cyclopentylaniline is not
readily available in peer-reviewed literature, its synthesis can be approached through
established organic chemistry methodologies. A plausible synthetic route is the reduction of 1-
cyclopentyl-3-nitrobenzene.

Logical Workflow for a Potential Synthesis

The following diagram illustrates a logical workflow for a potential two-step synthesis of 3-
Cyclopentylaniline from 3-nitroaniline. This proposed pathway is based on standard, well-
documented organic reactions.
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Proposed Synthesis Workflow for 3-Cyclopentylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b8758966?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/94838-67-2.html
https://www.benchchem.com/product/b8758966
https://www.benchchem.com/product/b8758966#3-cyclopentylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b8758966#3-cyclopentylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b8758966#3-cyclopentylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b8758966#3-cyclopentylaniline-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8758966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8758966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

